Cas no 101-97-3 (Ethyl phenylacetate)

• Product name: Ethyl phenylacetate
• CAS No: 101-97-3
• MF: C₁₀H₁₂O₂
• MW: 164.2011
• MDL: MFCD00009178
• CID: 35163
• PubChem ID: 24887317

Ethyl phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-phenylacetate
• ALPHA-TOLUIC ACID, ETHYL ESTER
• A-TOLUIC ACID ETHYL ESTER
• BENZENEACETIC ACID ETHYL ESTER
• ETHYL ALPHA-TOLUATE
• ETHYL A-TOLUATE
• FEMA 2452
• PHENYLACETIC ACID ETHYL ESTER
• RARECHEM AL BI 0140
• Benzeneaciticacidethylester
• Ethyl 2-phenylethanoate
• Ethyl benzeneacetate
• ethylphenacetate
• phenyl-aceticaciethylester
• Ethyl phenylacetate
• Benzene acetic acid ethyl ester
• Ethyl α-toluate
• 2-phenylbutanoate
• Ethyl phenacetate
• ethylbenzeneacetate
• Benzeneacetic acid, ethyl ester
• Ethyl phenylethanoate
• Phenylacetic acid, ethyl ester
• Acetic acid, phenyl-, ethyl ester
• Phenyl-acetic acid ethyl ester
• FEMA No. 2452
• Ethyl .alpha.-toluate
• 2-Phenyl ethyl acetate
• V6CNZ04D8O
• Phenyl-acetic acid,

• MDL： MFCD00009178
• Inchi： 1S/C10H12O2/c1-2-12-10(11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： DULCUDSUACXJJC-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 0509140

Computed Properties

• Exact Mass: 164.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless or nearly colorless transparent liquid, with strong and sweet aroma of honey, rose and fruit.
• Density: 1.03 g/mL at 25 °C(lit.)
• Melting Point: -29 ºC
• Boiling Point: 229 °C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.497(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 1.79220
• FEMA: 2452
• Sensitiveness: Sensitive to humidity
• Merck: 3840
• Solubility: It is miscible with ethanol, ether, benzene and chloroform, but insoluble in water.

Ethyl phenylacetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S23; S24/25
• RTECS：AJ2824000
• Safety Term：S24/25
• TSCA：Yes

Ethyl phenylacetate Customs Data

• HS CODE：2918230000
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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